Cas no 92111-70-1 (2-(Benzylamino)-4-methylpentan-1-ol)

• Product Name: 2-(Benzylamino)-4-methylpentan-1-ol
• CAS No: 92111-70-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD12826138
• CID: 4719805
• PubChem ID: 14143040
• Update Time: 2025-05-23

2-(Benzylamino)-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-4-methylpentan-1-ol
• 1-pentanol, 4-methyl-2-[(phenylmethyl)amino]-
• 2-(Benzylamino)-4-methylpentan-1-ol

• MDL： MFCD12826138
• Inchi： 1S/C13H21NO/c1-11(2)8-13(10-15)14-9-12-6-4-3-5-7-12/h3-7,11,13-15H,8-10H2,1-2H3
• InChI Key： NGUIWPIKSQLDQZ-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 331.7±17.0 °C at 760 mmHg
• Flash Point: 98.8±11.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Benzylamino)-4-methylpentan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Benzylamino)-4-methylpentan-1-ol

2-(Benzylamino)-4-methylpentan-1-ol: A Comprehensive Overview

The compound 2-(Benzylamino)-4-methylpentan-1-ol, identified by the CAS number 92111-70-1, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group attached to a benzyl moiety and a hydroxyl group positioned at the terminal end of a pentane chain with a methyl branch. The benzylamino group imparts aromatic properties, while the 4-methylpentan-1-ol backbone provides hydroxyl functionality and branching, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-(Benzylamino)-4-methylpentan-1-ol in drug discovery, particularly in the development of bioactive molecules with enhanced solubility and bioavailability. Researchers have explored its role as a precursor in the synthesis of complex alkaloids and peptide analogs, leveraging its ability to form stable amine bonds under mild conditions. The benzylamino group has been shown to enhance the pharmacokinetic profiles of derived compounds, making them more suitable for therapeutic applications.

In terms of synthesis, 2-(Benzylamino)-4-methylpentan-1-ol can be prepared through various routes, including nucleophilic substitution and reductive amination. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in chiral drug development.

The physical properties of 2-(Benzylamino)-4-methylpentan-1-ol make it an attractive candidate for use in both academic and industrial settings. Its hydroxyl group facilitates hydrogen bonding, contributing to its solubility in polar solvents, while the benzylamino group imparts lipophilicity, balancing its solubility profile for diverse applications. The compound's melting point and boiling point are within ranges that make it suitable for large-scale manufacturing processes.

From an environmental perspective, 2-(Benzylamino)-4-methylpentan-1-ol has been studied for its biodegradability and toxicity profiles. Recent eco-toxicological assessments indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, aligning with current regulatory standards for chemical safety. This makes it a favorable choice for green chemistry initiatives aimed at reducing environmental impact.

In conclusion, 2-(Benzylamino)-4-methylpentan-1-ol (CAS No. 92111-70-1) is a multifaceted compound with promising applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in modern chemical research and development.